Cas no 2248396-23-6 (tert-Butyl 7-fluoro-6-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate)

• Product Name: tert-Butyl 7-fluoro-6-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate
• CAS No: 2248396-23-6
• MF: C₁₄H₁₈FNO₃
• MW: 267.29602766037
• CID: 6363901
• PubChem ID: 137935281
• Update Time: 2025-10-23

tert-Butyl 7-fluoro-6-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-fluoro-6-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate
• 2248396-23-6
• tert-butyl 7-fluoro-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• Tert-butyl 7-fluoro-6-hydroxy-3,4-dihydro-1H-isoquinoline-2-carboxylate
• EN300-6477835
• SCHEMBL23684302

• Inchi： 1S/C14H18FNO3/c1-14(2,3)19-13(18)16-5-4-9-7-12(17)11(15)6-10(9)8-16/h6-7,17H,4-5,8H2,1-3H3
• InChI Key： WYFJUEXJLYUSQS-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(O)C(F)=C2)CCN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 267.12707160g/mol
• Monoisotopic Mass: 267.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-Butyl 7-fluoro-6-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate

Ter-t-Butyl 7-fluoro-6-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 2248396-23-6): A Comprehensive Overview

Ter-t-butyl 7-fluoro-6-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate, identified by the CAS number 2248396-23-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of dihydroisoquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its fluoro and hydroxyl substituents, contribute to its unique chemical properties and biological interactions, making it a subject of intense research interest.

The molecular structure of tert-butyl 7-fluoro-6-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate encompasses a core dihydroisoquinoline scaffold, which is a common motif in natural products and pharmacologically active compounds. The presence of a fluoro group at the 7-position and a hydroxyl group at the 6-position introduces additional functional diversity, influencing both the electronic distribution and steric environment of the molecule. These modifications are critical in determining its interaction with biological targets and its overall pharmacological profile.

In recent years, there has been a growing interest in dihydroisoquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds as scaffolds for developing novel drugs targeting neurological disorders, cancer, and infectious diseases. The fluoro substituent, in particular, has been shown to enhance metabolic stability and binding affinity, while the hydroxyl group can participate in hydrogen bonding interactions, crucial for receptor binding.

Current research efforts are focused on leveraging the structural flexibility of dihydroisoquinoline derivatives to develop more potent and selective inhibitors. For instance, modifications at the 3 and 4 positions of the core scaffold have been explored to optimize pharmacokinetic properties and reduce off-target effects. The tert-butyl ester group in tert-butyl 7-fluoro-6-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate not only contributes to the molecular weight but also influences solubility and metabolic pathways, making it an important consideration in drug design.

The synthesis of tert-butyl 7-fluoro-6-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to construct the dihydroisoquinoline core with high enantioselectivity. The introduction of fluorine atoms often necessitates specialized reagents and techniques to ensure regioselectivity and high yields.

The biological activity of this compound has been extensively evaluated in vitro and in vivo. Preliminary studies suggest that it exhibits promising properties as an inhibitor of certain enzymes involved in cancer progression. The fluoro group enhances binding affinity to target proteins by modulating electronic effects, while the hydroxyl group engages in hydrogen bonding networks that stabilize enzyme-substrate interactions. These findings align with broader trends in medicinal chemistry where structural optimization is used to improve drug-like properties.

In addition to its potential as an anti-cancer agent, tert-butyl 7-fluoro-6-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate has shown promise in treating neurological disorders. Dihydroisoquinoline derivatives are known to interact with neurotransmitter receptors and ion channels, making them candidates for therapies targeting neurodegenerative diseases such as Parkinson's and Alzheimer's. The unique combination of substituents in this compound may enhance its ability to modulate these pathways effectively.

The development of novel pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. Computational modeling techniques have been increasingly employed to predict how modifications like fluorination or hydroxylation will affect binding affinity and pharmacokinetic profiles. These tools have accelerated the discovery process by allowing researchers to virtually screen large libraries of compounds before conducting expensive wet-lab experiments.

The role of fluorine atoms in medicinal chemistry cannot be overstated. They are frequently incorporated into drug molecules due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. In tert-butyl 7-fluoro-6-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate, the fluorine atom at the 7-position likely contributes to these beneficial effects by participating in weak hydrogen bonding interactions or by influencing electronic distributions through induction effects.

Ongoing research aims to further elucidate the mechanism of action of this compound by employing advanced biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed insights into how the molecule interacts with biological targets at an atomic level. Such structural information is invaluable for designing next-generation analogs with improved therapeutic efficacy.

The pharmaceutical industry continues to invest heavily in exploring new chemical entities like dihydroisoquinoline derivatives due to their versatility as drug candidates. Collaborative efforts between academia and industry have led to significant advancements in synthetic methodologies and biological evaluation strategies. This synergy ensures that promising compounds like tert-butyl 7-fluoro-6-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate can be rapidly translated from laboratory research into clinical trials.

In conclusion,tert-butyl 7-fluoro-6-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate(CAS No. 2248396-23-6) represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. Its unique combination of functional groups makes it a valuable scaffold for developing novel drugs targeting various diseases. As research progresses，this compound will continue to be a focus for medicinal chemists seeking innovative solutions for unmet medical needs.